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Compound of Interest

Compound Name: Prosulfocarb sulfoxide

Cat. No.: B12437159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of prosulfocarb sulfoxide
certified reference material (CRM), its analytical determination, and its mode of action. This

document is intended to serve as a critical resource for professionals engaged in research,

quality control, and safety assessment in the pharmaceutical and environmental sciences.

Prosulfocarb, a thiocarbamate herbicide, undergoes metabolic transformation to its active form,

prosulfocarb sulfoxide. Accurate quantification of this metabolite is crucial for residue

analysis in food and environmental samples, as well as for toxicological and pharmacological

studies. The use of a certified reference material is paramount to ensure the accuracy,

reliability, and traceability of analytical measurements.

Certified Reference Material (CRM) for Prosulfocarb
Sulfoxide
The availability of high-purity, well-characterized CRMs is the foundation of any robust

analytical method. Several suppliers offer prosulfocarb sulfoxide CRMs, typically produced

and certified under internationally recognized standards such as ISO/IEC 17025 and ISO

17034. These standards guarantee the material's certified value, uncertainty, and traceability to

primary standards.
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Below is a summary of typical specifications for a prosulfocarb sulfoxide certified reference

material:

Property Typical Specification

Chemical Name S-Benzyl N,N-dipropylcarbamothioate S-oxide

Synonyms
Prosulfocarb metabolite, 1-Benzylsulfinyl-N,N-

dipropylformamide

CAS Number 51954-81-5

Molecular Formula C₁₄H₂₁NO₂S

Molecular Weight 267.39 g/mol

Purity ≥97% (often determined by qNMR)

Format Neat, liquid, or solution in a specified solvent

Storage Conditions -20°C, protect from light and moisture

Certification

Accompanied by a Certificate of Analysis (CoA)

detailing the certified concentration/purity and its

uncertainty.

Analytical Methodology: A QuEChERS and UPLC-
MS/MS Approach
The determination of prosulfocarb sulfoxide in complex matrices such as food, soil, and

biological samples typically involves a robust sample preparation technique followed by

sensitive and selective instrumental analysis. The QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) method has become a standard for pesticide residue analysis due to its

efficiency and broad applicability. Following extraction and cleanup, Ultra-Performance Liquid

Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) provides the

necessary sensitivity and specificity for accurate quantification.

Experimental Protocol:
1. Sample Preparation using the QuEChERS Method:
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Extraction:

Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add internal standard solution.

Shake vigorously for 1 minute.

Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g

sodium citrate dibasic sesquihydrate).

Shake vigorously for 1 minute.

Centrifuge at ≥4000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL or 15 mL centrifuge

tube containing a dSPE mixture. A common mixture for general pesticide analysis includes

primary secondary amine (PSA) sorbent to remove organic acids and some sugars, C18

to remove non-polar interferences, and anhydrous MgSO₄ to remove residual water.

Vortex for 30 seconds.

Centrifuge at high speed for 5 minutes.

The resulting supernatant is ready for UPLC-MS/MS analysis, potentially after dilution.

2. UPLC-MS/MS Analysis:

Chromatographic Conditions (Typical):

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

Mobile Phase: A gradient elution with water and methanol or acetonitrile, both containing a

small amount of an additive like formic acid or ammonium formate to improve ionization.
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Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 1 - 10 µL.

Column Temperature: 40°C.

Mass Spectrometry Conditions (Typical):

Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally suitable for

prosulfocarb and its metabolites.

Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification, providing

high selectivity and sensitivity.

MRM Transitions: The selection of precursor ion (Q1) and product ions (Q3) is critical for

specific detection. For prosulfocarb, a common transition is m/z 252.1 -> 128.1. For

prosulfocarb sulfoxide, with a molecular weight of 267.39, the protonated molecule

[M+H]⁺ would be at m/z 268.1. Likely product ions would result from the fragmentation of

the benzyl group and the propyl side chains. Based on common fragmentation patterns,

potential MRM transitions for prosulfocarb sulfoxide would be:

Precursor Ion (Q1): 268.1

Product Ions (Q3): A major product ion would likely be the tropylium ion at m/z 91.1,

resulting from the cleavage of the benzyl group. Other product ions could include

fragments related to the dipropylamino group.

Collision Energy and other parameters: These need to be optimized for the specific

instrument being used.

Visualizing the Analytical Workflow
The following diagram illustrates the general workflow for the analysis of prosulfocarb
sulfoxide using a certified reference material.
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Caption: Analytical workflow for prosulfocarb sulfoxide quantification.

Mode of Action: Inhibition of Very-Long-Chain Fatty
Acid Synthesis
Prosulfocarb and other thiocarbamate herbicides act by inhibiting the synthesis of very-long-

chain fatty acids (VLCFAs) in susceptible plants. VLCFAs are essential components of plant

cuticular waxes and suberin, which play critical roles in preventing water loss and protecting

against environmental stresses.

The metabolic activation of prosulfocarb to its sulfoxide form is crucial for its herbicidal activity.

The sulfoxide is a more potent inhibitor of the enzymes involved in VLCFA elongation. This

inhibition disrupts the formation of protective surface layers, leading to increased water loss,

growth inhibition, and ultimately, plant death.

For professionals in drug development, understanding such metabolic activation and enzyme

inhibition pathways can provide insights into potential off-target effects and toxicological

mechanisms in non-target organisms. The interaction of the reactive sulfoxide metabolite with

cellular components, such as its ability to carbamoylate glutathione, is a key area of interest.

The following diagram illustrates the proposed mechanism of action.
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Caption: Proposed mechanism of action of prosulfocarb.
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This technical guide provides a foundational understanding of prosulfocarb sulfoxide CRM

and its analytical determination. For specific applications, method validation according to the

respective regulatory guidelines is essential.

To cite this document: BenchChem. [Prosulfocarb Sulfoxide Certified Reference Material: A
Technical Guide for Analytical Excellence]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12437159#prosulfocarb-sulfoxide-certified-reference-
material-for-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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